2-amino-2-(2-fluoro-4-hydroxyphenyl)acetic acid hydrochloride

• CAS No.: 1131872-16-6
• Molecular Formula: C8H9ClFNO3
• Molecular Weight: 221.61 g/mol
• IUPAC Name: 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetic acid;hydrochloride
• InChI: InChI=1S/C8H8FNO3.ClH/c9-6-3-4(11)1-2-5(6)7(10)8(12)13;/h1-3,7,11H,10H2,(H,12,13);1H
• InChI Key: RJUWKVDDGHTPIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)F)C(C(=O)O)N.Cl

Description

2-Amino-2-(2-fluoro-4-hydroxyphenyl)acetic acid hydrochloride is a fluorinated phenylglycine derivative synthesized via a modified Strecker reaction. The process begins with 2-fluoro-4-hydroxybenzaldehyde, which undergoes hydroxyl protection (benzyl ether formation) followed by reaction with sodium cyanide and ammonia to yield α-aminonitrile intermediates. Hydrolysis with hydrochloric acid produces the target compound as a hydrochloride salt in 94% yield . Structurally, it features a 2-fluoro-4-hydroxyphenyl group attached to a glycine backbone, with the hydrochloride salt enhancing solubility and stability. This compound is utilized in mutasynthesis to modify glycopeptide antibiotics, leveraging fluorine’s electronegativity and the hydroxyl group’s hydrogen-bonding capacity to influence biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetic acid hydrochloride typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-fluoro-4-hydroxybenzaldehyde and glycine.

Condensation Reaction: The aldehyde group of 2-fluoro-4-hydroxybenzaldehyde reacts with the amino group of glycine under basic conditions to form an imine intermediate.

Reduction: The imine intermediate is then reduced to form the corresponding amine.

Hydrochloride Formation: The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.

Industrial Production Methods

Industrial production of 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetic acid hydrochloride may involve similar synthetic routes but on a larger scale. The process may be optimized for higher yields and purity, and may include additional purification steps such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-amino-2-(2-fluoro-4-hydroxyphenyl)acetic acid hydrochloride can undergo various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinone derivatives.

Reduction: The amino group can be reduced to form secondary or tertiary amines.

Substitution: The fluoro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions, often in the presence of a catalyst or under basic conditions.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Secondary or tertiary amines.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

2-amino-2-(2-fluoro-4-hydroxyphenyl)acetic acid hydrochloride has a wide range of applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition or receptor binding due to its structural features.

Industry: Used in the synthesis of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetic acid hydrochloride depends on its specific application. In biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The presence of the fluoro and hydroxyl groups can enhance binding affinity and specificity to target molecules.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a class of halogenated phenylglycine derivatives. Key structural analogs and their comparative properties are summarized below:

Structural and Physicochemical Comparisons

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
2-Amino-2-(2-fluoro-4-hydroxyphenyl)acetic acid hydrochloride (Target)	2-F, 4-OH on phenyl ring	C₈H₇FNO₃·HCl	220.46	Antibiotic biosynthesis; enhanced H-bonding
2-Amino-2-(4-fluorophenyl)acetic acid hydrochloride	4-F on phenyl ring	C₈H₈FNO₂·HCl	205.61	Intermediate in chiral drug synthesis
2-Amino-2-(4-chloro-3-fluorophenyl)acetic acid hydrochloride	4-Cl, 3-F on phenyl ring	C₈H₈Cl₂FNO₂	240.06	Potential antimicrobial agent; increased steric bulk
D-4-Chlorophenylglycine hydrochloride	4-Cl on phenyl ring	C₈H₉Cl₂NO₂	226.07	Chiral building block for pharmaceuticals
2-Amino-2-(4-bromo-2-fluorophenyl)acetic acid hydrochloride	4-Br, 2-F on phenyl ring	C₈H₈BrClFNO₂	283.51	Research chemical; bromine enhances lipophilicity

Key Observations:

• Substituent Position and Electronic Effects: The target compound’s 2-fluoro and 4-hydroxy groups create a unique electronic profile.
• Halogen Impact: Chlorine and bromine substituents (e.g., in 4-chloro-3-fluoro and 4-bromo-2-fluoro analogs) increase molecular weight and steric bulk, which may reduce solubility but enhance receptor affinity in hydrophobic environments .
• Biological Relevance: The hydroxyl group in the target compound is critical for interactions in glycopeptide antibiotics, whereas non-hydroxylated derivatives (e.g., 4-fluorophenyl analog) are more commonly used as chiral auxiliaries .

Solubility and Stability

• The hydrochloride salt form improves aqueous solubility across all analogs. However, the target compound’s hydroxyl group further enhances solubility (∼15% higher in water than 4-fluorophenyl analog) .
• Bromine-substituted derivatives exhibit lower solubility but higher membrane permeability, making them suitable for lipophilic drug formulations .

Research Findings and Implications

• Antibiotic Modification: The target compound’s fluorine and hydroxyl groups are pivotal in modifying vancomycin analogs, showing a 20% increase in antibacterial activity compared to non-fluorinated variants .
• Chiral Resolution: The 4-fluorophenyl analog’s racemic mixture is resolved into (R)- and (S)-enantiomers for asymmetric synthesis, highlighting its versatility in producing enantiopure pharmaceuticals .
• Toxicity Profiles: Chlorinated analogs (e.g., 4-chloro-3-fluoro) show higher cytotoxicity in vitro, necessitating structural optimization for therapeutic use .